Cas no 41348-53-2 (Propanal,3-[(1,1-dimethylethyl)amino]-2,2-dimethyl-)

• Product Name: Propanal,3-[(1,1-dimethylethyl)amino]-2,2-dimethyl-
• CAS No: 41348-53-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 335027
• PubChem ID: 298051
• Update Time: 2025-04-19

Propanal,3-[(1,1-dimethylethyl)amino]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanal,3-[(1,1-dimethylethyl)amino]-2,2-dimethyl-
• 3-(tert-butylamino)-2,2-dimethylpropanal
• 41348-53-2
• NSC-305485
• NSC-169714
• NSC169714
• NSC305485
• SCHEMBL14520261
• DTXSID80305202

• Inchi： 1S/C9H19NO/c1-8(2,3)10-6-9(4,5)7-11/h7,10H,6H2,1-5H3
• InChI Key： STIBYVGUKCQRAX-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CNC(C)(C)C

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1